Methyl 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-(4-methyl-1-piperazinyl)benzoate
Methyl 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-(4-methyl-1-piperazinyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
890179-88-1
VCID:
VC0509488
InChI:
InChI=1S/C22H22ClN3O3S/c1-25-9-11-26(12-10-25)17-8-7-14(22(28)29-2)13-16(17)24-21(27)20-19(23)15-5-3-4-6-18(15)30-20/h3-8,13H,9-12H2,1-2H3,(H,24,27)
SMILES:
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
Molecular Formula:
C22H22ClN3O3S
Molecular Weight:
443.9g/mol
Methyl 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-(4-methyl-1-piperazinyl)benzoate
CAS No.: 890179-88-1
Main Products
VCID: VC0509488
Molecular Formula: C22H22ClN3O3S
Molecular Weight: 443.9g/mol
![Methyl 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-(4-methyl-1-piperazinyl)benzoate - 890179-88-1](/images/no_structure.jpg)
| CAS No. | 890179-88-1 |
|---|---|
| Product Name | Methyl 3-{[(3-chloro-1-benzothien-2-yl)carbonyl]amino}-4-(4-methyl-1-piperazinyl)benzoate |
| Molecular Formula | C22H22ClN3O3S |
| Molecular Weight | 443.9g/mol |
| IUPAC Name | methyl 3-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-4-(4-methylpiperazin-1-yl)benzoate |
| Standard InChI | InChI=1S/C22H22ClN3O3S/c1-25-9-11-26(12-10-25)17-8-7-14(22(28)29-2)13-16(17)24-21(27)20-19(23)15-5-3-4-6-18(15)30-20/h3-8,13H,9-12H2,1-2H3,(H,24,27) |
| Standard InChIKey | JJKRCDDPZWBNAN-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
| Canonical SMILES | CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
| PubChem Compound | 6457149 |
| Last Modified | Nov 11 2021 |
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